Cas no 77517-15-8 ([(4-methyl-6-phenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid)

• Product Name: [(4-methyl-6-phenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid
• CAS No: 77517-15-8
• MF: C₁₉H₁₆N₂O₂S
• MW: 336.407543182373
• CID: 1786667
• PubChem ID: 3059947
• Update Time: 2025-04-21

[(4-methyl-6-phenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• [(4-methyl-6-phenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid
• benzeneacetic acid, alpha-[(4-methyl-6-phenyl-2-pyrimidinyl)thio]-
• 2-(4-methyl-6-phenylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid
• 2-Pyrimidinethioacetic acid, 6,beta-diphenyl-4-methyl-
• NCGC00245979-01
• [(4-methyl-6-phenyl-2-pyrimidinyl)sulfanyl](phenyl)acetic acid
• Benzeneacetic acid, alpha-((4-methyl-6-phenyl-2-pyrimidinyl)thio)-
• Oprea1_156930
• MLS000776597
• AKOS016044782
• alpha-((4-Methyl-6-phenyl-2-pyrimidinyl)thio)benzeneacetic acid
• HMS2683E03
• AKOS002336515
• SMR000371834
• AF-399/33697025
• BRN 4528757
• 2-[(4-methyl-6-phenylpyrimidin-2-yl)sulfanyl]-2-phenylacetic acid
• DTXSID40998715
• 77517-15-8
• CHEMBL1413748
• STK415763

• Inchi： 1S/C19H16N2O2S/c1-13-12-16(14-8-4-2-5-9-14)21-19(20-13)24-17(18(22)23)15-10-6-3-7-11-15/h2-12,17H,1H3,(H,22,23)
• InChI Key： UFEIWPLHGOHKFM-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CC(C2C=CC=CC=2)=N1)C(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 336.09324893g/mol
• Monoisotopic Mass: 336.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 88.4Ų